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Compound of Interest

Compound Name:
5-(3-Fluorophenyl)-5-oxovaleric

acid

Cat. No.: B1302166 Get Quote

An In-Depth Technical Guide to the Safety and Handling of 5-(3-Fluorophenyl)-5-oxovaleric
acid

This guide provides comprehensive safety and handling information for 5-(3-Fluorophenyl)-5-
oxovaleric acid, intended for researchers, scientists, and professionals in drug development.

The following sections detail the compound's properties, associated hazards, and

recommended procedures for safe handling, storage, and disposal.

Chemical and Physical Properties
5-(3-Fluorophenyl)-5-oxovaleric acid is a chemical compound with the molecular formula

C11H11FO3.[1][2] It is also known by its IUPAC name, 5-(3-fluorophenyl)-5-oxopentanoic acid.

[1] This compound is typically supplied as a solid with a minimum purity of 95%.[2]
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Property Value Source

Molecular Formula C11H11FO3 [1][2]

Molecular Weight 210.20 g/mol [1]

CAS Number 845790-38-7 [1][2]

Appearance White to off-white solid
Inferred from similar

compounds

Purity ≥ 95% [2]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 5-(3-Fluorophenyl)-5-oxovaleric acid is classified with a "Warning" signal word.[2]

The primary hazards are related to irritation of the skin, eyes, and respiratory system.

Hazard Class GHS Code Hazard Statement

Skin Irritation H315 Causes skin irritation.[2]

Eye Irritation H319
Causes serious eye irritation.

[2]

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation.[2][3]

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid measures should be taken. The

following table summarizes the recommended procedures.
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Exposure Route First-Aid Procedure

Inhalation

Remove the individual to fresh air and ensure

they are in a position comfortable for breathing.

If the person feels unwell, seek medical

attention by calling a poison control center or a

doctor.[2][3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. If skin irritation develops or

persists, it is important to seek medical advice

or attention.[2][3] Contaminated clothing should

be removed and washed before it is reused.[2]

Eye Contact

Rinse the eyes cautiously with water for several

minutes. If contact lenses are present and can

be easily removed, do so. Continue rinsing. If

eye irritation persists, it is necessary to get

medical advice or attention.[2][3]

Ingestion

If swallowed, rinse the mouth. Do not induce

vomiting. Call a poison control center or a doctor

if you feel unwell.

Handling and Storage
Proper handling and storage procedures are crucial to minimize the risk of exposure and

maintain the chemical's integrity.

Handling:

This compound should only be handled by technically qualified personnel in a well-ventilated

area or outdoors.[2][3]

Avoid breathing in dust, fumes, gas, mist, vapors, or spray.[2]

Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,

and eye/face protection.[2]
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Wash hands and any exposed skin thoroughly after handling.[3]

Storage:

Store in a well-ventilated place and keep the container tightly closed.[2]

The storage area should be locked up.[2]

For long-term storage, a cool and dry environment is recommended.[2]

Accidental Release Measures
In case of an accidental release, the following steps should be taken:

Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment.

Environmental Precautions: Prevent the chemical from entering drains, sewers, or

waterways.

Containment and Cleanup: For solid spills, carefully sweep or scoop up the material and

place it into a suitable container for disposal. Avoid generating dust. For liquid spills, absorb

with an inert material and place in a chemical waste container.

Disposal Considerations
Dispose of 5-(3-Fluorophenyl)-5-oxovaleric acid and its container in accordance with local,

regional, and national regulations. The disposal should be carried out at an approved waste

disposal plant.[2][4]

Experimental Protocols Workflow
The following diagram illustrates a general workflow for handling and using 5-(3-
Fluorophenyl)-5-oxovaleric acid in a research setting.
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Perform Reaction under Inert Atmosphere
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Analyze Product
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Decontaminate Glassware and Surfaces

Dispose of Waste in Accordance with Regulations
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Caption: General laboratory workflow for handling 5-(3-Fluorophenyl)-5-oxovaleric acid.
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Logical Relationship of Safety Measures
The following diagram shows the logical relationship between hazard identification and the

corresponding safety precautions.

Hazard Identification

Skin Irritation (H315) Eye Irritation (H319) Respiratory Irritation (H335)

Preventive Measures Response Measures

Wear PPE (P280) Proper Handling (P261, P264, P271) First Aid (P302, P304, P305) Seek Medical Attention (P312, P313)

Click to download full resolution via product page

Caption: Relationship between hazards and safety measures for 5-(3-Fluorophenyl)-5-
oxovaleric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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oxovaleric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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